Cyclopropyl(2,5-dimethylphenyl)methanol

• CAS: 78987-81-2

Core Science & Biosynthesis

Synthesis and Characterization of Cyclopropyl(2,5-dimethylphenyl)methanol Derivatives: A Technical Guide for Advanced Scaffold Generation

Executive Summary

In modern drug discovery and agrochemical development, the strategic incorporation of sterically hindered, metabolically stable pharmacophores is paramount. Cyclopropyl(2,5-dimethylphenyl)methanol (CAS: 78987-81-2) 1 serves as a highly versatile building block. The 2,5-dimethylphenyl (xylyl) moiety provides significant steric shielding, while the cyclopropyl group introduces unique

-like character into an ring, offering conformational restriction and enhanced metabolic stability against cytochrome P450-mediated oxidation.

As a Senior Application Scientist, I have designed this whitepaper to provide a self-validating, mechanistically grounded workflow for the synthesis, derivatization, and analytical characterization of this critical intermediate.

Synthetic Methodologies & Mechanistic Causality

The construction of the cyclopropyl(2,5-dimethylphenyl)methanol scaffold can be achieved via two primary convergent pathways. The choice of pathway depends heavily on precursor availability and the need to navigate the steric penalty imposed by the ortho-methyl group at the C2 position of the aromatic ring.

Figure 1: Convergent synthetic pathways for cyclopropyl(2,5-dimethylphenyl)methanol.

Pathway A: Chemoselective Ketone Reduction (Preferred)

To synthesize the target scaffold reliably, we begin with cyclopropyl 2,5-xylyl ketone (CAS: 71172-44-6) [[2]](). The reduction is performed using sodium borohydride (

) in methanol.

Causality & Expert Insight: Why choose

over lithium aluminum hydride ( )? While is a powerful reducing agent, its strong Lewis acidity and aggressive hydride transfer can occasionally trigger unwanted ring-opening of the strained cyclopropyl group. in methanol provides a milder, highly chemoselective reduction that preserves the cyclopropane ring intact. This principle is well-documented in the validated synthesis of analogous cyclopropyl(phenyl)methanols used in antiviral drug development 3.

Pathway B: Grignard Addition

Alternatively, reacting 2,5-dimethylbenzaldehyde with cyclopropylmagnesium bromide provides a direct C-C bond-forming route. The ortho-methyl group of the aldehyde imposes a steric penalty, slowing the nucleophilic attack. Therefore, the Grignard reagent must be added dropwise at 0 °C to suppress enolization or reduction byproducts.

Experimental Protocols (Self-Validating Workflows)

Protocol 1: Synthesis via Ketone Reduction

• Initiation: Dissolve cyclopropyl 2,5-xylyl ketone (1.0 equiv) in anhydrous methanol (0.2 M concentration) and cool the flask to 0 °C using an ice bath.

• Reagent Addition: Add

  (1.5 equiv) portion-wise over 15 minutes. Self-Validation: Effervescence ( gas evolution) confirms the active decomposition of the borohydride complex.

• Propagation: Allow the reaction to warm to room temperature and stir for 2 hours. Monitor via TLC (Hexanes:EtOAc 8:2). The disappearance of the UV-active ketone spot and the appearance of a lower

  alcohol spot validates conversion.

• Quenching & Workup: Cool to 0 °C and quench dropwise with saturated aqueous

  . Causality: Using buffers the aqueous layer to ~pH 8, preventing acid-catalyzed dehydration of the newly formed benzylic alcohol, which would yield an unwanted styrene derivative.

• Isolation: Extract with ethyl acetate (

  ), wash with brine, dry over anhydrous , and concentrate under reduced pressure.

Downstream Derivatization Strategies

The resulting secondary alcohol 1 is a versatile linchpin. Conversion to the corresponding alkyl chloride using thionyl chloride (

) is a critical step for generating electrophilic precursors for downstream cross-coupling. This specific halogenation strategy has been successfully employed in the synthesis of complex thieno[2,3-d]pyrimidine antiviral agents (e.g., IB-32), which utilize a cyclopropyl(phenyl)chloromethane intermediate 3.

Figure 2: Downstream derivatization workflow for the synthesized cyclopropyl carbinol.

Analytical Characterization Data

The structural integrity of the synthesized cyclopropyl(2,5-dimethylphenyl)methanol is verified via NMR spectroscopy. The diagnostic benzylic proton (CH-OH) typically appears as a doublet around

4.0–4.2 ppm, consistent with analogous cyclopropyl(phenyl)methanol structures 4.

Table 1: Physicochemical Properties

Property	Value / Identifier
Chemical Name	Cyclopropyl(2,5-dimethylphenyl)methanol
CAS Number	78987-81-2
Molecular Formula
Molecular Weight	176.26 g/mol
Physical State	Colorless to pale yellow oil

Table 2: Expected NMR Characterization Data

Nucleus	Chemical Shift ( , ppm)	Multiplicity & Integration	Structural Assignment
H	0.35 - 0.65	m, 4H	Cyclopropyl protons
H	1.20 - 1.30	m, 1H	Cyclopropyl CH proton
H	2.30, 2.35	s, 3H each	Ar- (C2 and C5 positions)
H	4.20	d, Hz, 1H	Benzylic CH-OH 4
H	6.95 - 7.20	m, 3H	Aromatic protons
C	13.5, 14.2	-	Cyclopropyl carbons
C	18.5	-	Cyclopropyl CH carbon
C	19.2, 21.1	-	Ar- carbons
C	74.5	-	Benzylic C-OH
C	127.0 - 140.0	-	Aromatic carbons

Conclusion

The synthesis of cyclopropyl(2,5-dimethylphenyl)methanol requires precise control over reaction conditions to manage the steric hindrance of the xylyl group and the strain of the cyclopropyl ring. By employing chemoselective reduction strategies, researchers can reliably produce this scaffold in high yields, opening the door to a vast array of lipophilic, metabolically robust derivatives for advanced pharmaceutical and agrochemical applications.

References

• The chemical structure of IB-32. The steps of IB-32 chemical synthesis Source: ResearchGate URL: [Link]

• Cyclopropyl 2,5-xylyl ketone Source: ECHA CHEM URL: [Link]

• Carbenium ion formation by fragmentation of electrochemically generated oxonium ions Source: Royal Society of Chemistry (RSC) URL: [Link]

Sources

• 1. 78987-81-2 CAS Manufactory [m.chemicalbook.com]
• 2. ECHA CHEM [chem.echa.europa.eu]
• 3. researchgate.net [researchgate.net]
• 4. rsc.org [rsc.org]

The Cyclopropyl-Aryl-Methanol Scaffold: A Technical Guide to its Synthesis, Properties, and Application in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The strategic incorporation of small, conformationally constrained moieties is a cornerstone of modern medicinal chemistry. Among these, the cyclopropyl group has emerged as a uniquely powerful tool, capable of profoundly influencing the pharmacokinetic and pharmacodynamic profiles of drug candidates.[1] This guide provides an in-depth technical analysis of the cyclopropyl-aryl-methanol scaffold, using cyclopropyl(2,5-dimethylphenyl)methanol as a central exemplar. We will explore the fundamental physicochemical contributions of the cyclopropyl ring, detail robust synthetic methodologies for accessing this scaffold, and present case studies illustrating its successful application across diverse therapeutic areas, from central nervous system disorders to oncology and infectious diseases. This document is intended to serve as a comprehensive resource for researchers and drug development professionals seeking to leverage the unique advantages of this privileged structural motif.

Section 1: The Cyclopropyl Group: A Compact Powerhouse in Drug Design

The cyclopropyl ring, despite its simple three-carbon structure, is far from being a mere saturated alkane. Its inherent ring strain (~27.5 kcal/mol) forces the C-C-C bond angles to 60°, a significant deviation from the ideal 109.5° for sp³ hybridized carbons. This strain results in C-C bonds with enhanced p-orbital character, making the cyclopropyl group behave electronically like a vinyl group in some contexts.[1][2] This unique electronic nature, combined with its rigid, planar geometry, makes it a valuable bioisostere for groups like phenyl rings or gem-dimethyl groups, while offering distinct advantages.

In drug design, the introduction of a cyclopropyl moiety is a strategic decision aimed at overcoming common developmental hurdles. Its primary contributions include:

• Enhanced Metabolic Stability: The C-H bonds of a cyclopropyl ring are stronger than those in typical alkanes, making them less susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes.[1] Strategically placing a cyclopropyl group can block a key metabolic soft spot, thereby increasing a drug's half-life and oral bioavailability.

• Improved Potency and Selectivity: The rigid nature of the cyclopropyl ring reduces the entropic penalty of binding to a protein target by locking the molecule into a more favorable conformation. This conformational constraint can lead to a significant increase in binding affinity and, consequently, potency.[1][3]

• Modulation of Physicochemical Properties: The cyclopropyl group is more lipophilic than a methyl or ethyl group but less so than a tert-butyl group. This allows for fine-tuning of a compound's lipophilicity (LogP), which is critical for optimizing solubility, permeability across biological membranes (like the blood-brain barrier), and overall ADME (Absorption, Distribution, Metabolism, and Excretion) properties.[3]

• Vectorial Exploration of Chemical Space: The defined geometry of the cyclopropyl ring allows it to act as a non-flexible linker, precisely positioning other functional groups within a receptor's binding pocket to engage in new, favorable interactions.

Property	Contribution of the Cyclopropyl Moiety	Therapeutic Consequence
Metabolic Stability	Blocks sites of oxidative metabolism (CYP450).[1]	Increased drug half-life, reduced patient dosing frequency.
Binding Affinity	Pre-organizes conformation, reducing entropic penalty upon binding.[1]	Enhanced potency (lower IC50/Ki values).
Lipophilicity	Increases lipophilicity, influencing LogP.[3]	Improved membrane permeability and oral absorption.
Conformation	Acts as a rigid, conformationally restricted linker.[2]	Improved selectivity and reduced off-target effects.

Section 2: Synthesis of Cyclopropyl-Aryl-Methanol Scaffolds

The reliable and scalable synthesis of the target scaffold is paramount for its exploration in medicinal chemistry programs. The most direct and versatile method for constructing cyclopropyl-aryl-methanols is the nucleophilic addition of a cyclopropyl organometallic reagent to an appropriate aryl aldehyde.

Experimental Protocol: Synthesis of Cyclopropyl(2,5-dimethylphenyl)methanol

This protocol describes a standard Grignard reaction, a robust and widely used transformation in organic synthesis. The causality behind this choice lies in its high functional group tolerance (for this substrate) and the commercial availability of the starting materials.

Reaction Scheme:

Caption: Grignard reaction for the synthesis of the target molecule.

Materials and Reagents:

• 2,5-Dimethylbenzaldehyde

• Cyclopropylmagnesium bromide (0.5 M solution in THF)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Argon or Nitrogen gas supply

Step-by-Step Methodology:

• Flask Preparation: A 100 mL three-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen/argon inlet is flame-dried under vacuum and allowed to cool to room temperature under an inert atmosphere. This step is critical to remove adsorbed water, which would otherwise quench the highly reactive Grignard reagent.

• Reactant Addition: 2,5-Dimethylbenzaldehyde (1.34 g, 10.0 mmol, 1.0 eq) is dissolved in 20 mL of anhydrous THF and added to the reaction flask. The solution is cooled to 0°C in an ice bath.

• Grignard Addition: Cyclopropylmagnesium bromide (22 mL of a 0.5 M solution in THF, 11.0 mmol, 1.1 eq) is added to the dropping funnel. The Grignard solution is then added dropwise to the stirred aldehyde solution over 20 minutes, maintaining the internal temperature below 5°C. The slow, cold addition is a self-validating control to manage the exothermic reaction and prevent side reactions.

• Reaction: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for 2 hours. Reaction progress is monitored by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed.

• Workup (Quenching): The reaction is carefully quenched by slowly adding 20 mL of saturated aqueous NH₄Cl solution at 0°C. NH₄Cl is a mild acid source that protonates the alkoxide intermediate and neutralizes any remaining Grignard reagent without causing potential acid-catalyzed side reactions.

• Extraction: The mixture is transferred to a separatory funnel, and the aqueous layer is extracted with ethyl acetate (3 x 30 mL).

• Isolation: The combined organic layers are washed with brine (20 mL), dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure to yield the crude product.

• Purification: The crude oil is purified by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure cyclopropyl(2,5-dimethylphenyl)methanol.[4]

Section 3: Medicinal Chemistry Applications and Case Studies

The true value of the cyclopropyl-aryl-methanol scaffold and its derivatives is demonstrated by their successful application in targeting a wide array of biological systems.

Case Study 1: CNS Receptor Modulation – Dopamine D3 Receptor (D3R) Ligands

The dopamine D3 receptor is a key target for treating neurological disorders like schizophrenia and substance abuse. A significant challenge is achieving selectivity over the closely related D2 receptor to avoid side effects. Researchers have found that derivatives of 2-phenylcyclopropylmethylamine (PCPMA), a structure closely related to our core scaffold, can act as highly selective D3R ligands.[5] In these molecules, the cyclopropyl ring serves as a rigid scaffold that orients the phenyl ring and the amine side chain in a precise geometry required for selective D3R binding. The 2,5-substitution on the phenyl ring can be used to probe specific sub-pockets within the receptor, with methyl groups potentially forming favorable hydrophobic interactions to enhance affinity.[5]

Case Study 2: Anti-Infective Agents – Antimalarial and Antitubercular Activity

The global health threat of drug-resistant malaria and tuberculosis necessitates the discovery of novel chemical entities. A series of alkylaminoaryl phenyl cyclopropyl methanones were synthesized and showed potent in-vitro activity against Plasmodium falciparum and Mycobacterium tuberculosis.[6] In another study, cyclopropyl carboxamides were identified as a promising antimalarial class that targets the mitochondrial protein cytochrome b.[7][8] The cyclopropyl group in these compounds is essential for their activity, likely by contributing to the overall shape and electronic profile that allows for effective binding to the target protein and disruption of its function.

Case Study 3: Immuno-Oncology – PD-1/PD-L1 Inhibitors

Blocking the interaction between programmed cell death-1 (PD-1) and its ligand (PD-L1) is a revolutionary cancer immunotherapy strategy. While monoclonal antibodies dominate this space, small-molecule inhibitors offer potential advantages like oral administration. Recently, a series of novel biphenyl derivatives featuring a cyclopropyl linkage were developed as potent PD-1/PD-L1 inhibitors.[9] An optimized compound from this series demonstrated favorable pharmacokinetic properties and potent antitumor activity in a mouse model.[9] The cyclopropyl group in this context acts as a conformationally restricted linker, holding the two aryl moieties in the optimal orientation to disrupt the protein-protein interaction.

Summary of Biological Activities

Compound Class	Biological Target	Therapeutic Area	Key Activity Data	Reference
2-Phenylcyclopropylmethylamine (PCPMA) Derivatives	Dopamine D3 Receptor (D3R)	Neurology (Schizophrenia, Addiction)	Ki = 2.2 nM for a lead compound.	[5]
N-Cyclopropylmethyl-northebaine Derivatives	Kappa Opioid Receptor (KOR)	Analgesia (Pain)	Ki = 3.9 nM, EC50 = 3.4 nM for lead compound 7a.	[10]
Cyclopropyl Carboxamides	Cytochrome b (P. falciparum)	Infectious Disease (Malaria)	EC50 = 40 nM for lead compound WJM280.	[7][8]
Alkylaminoaryl Phenyl Cyclopropyl Methanones	M. tuberculosis & P. falciparum	Infectious Disease (TB, Malaria)	MIC = 3.12-12.5 µg/mL (TB); IC50 = 0.035 µg/mL (Malaria).	[6]
Biphenyl Derivatives with Cyclopropyl Linkage	PD-1/PD-L1 Interaction	Oncology	IC50 = 0.029 µM for lead compound (1S,2S)-A25.	[9]

Section 4: Structure-Activity Relationships (SAR) and Mechanistic Insights

Understanding the structure-activity relationship (SAR) is crucial for optimizing a lead compound. For the cyclopropyl-aryl-methanol scaffold, several key relationships can be inferred from existing literature.

• Aryl Substitution: The substitution pattern on the phenyl ring is a primary driver of target selectivity and potency. The 2,5-dimethyl groups in our title compound would provide steric bulk and lipophilicity. In the context of a receptor pocket, the 2-methyl group could enforce a specific dihedral angle between the phenyl ring and the cyclopropylmethanol moiety, while the 5-methyl group could engage with a hydrophobic pocket. This contrasts with, for example, 2,5-dimethoxy substitutions, which have been shown to favor activity at serotonin 5-HT2A receptors by providing hydrogen bond acceptors.[11]

• Stereochemistry: The carbon bearing the hydroxyl group is a chiral center. It is highly probable that the biological activity resides in a single enantiomer. The absolute stereochemistry dictates the 3D orientation of the three key pharmacophoric elements: the cyclopropyl group, the aryl ring, and the hydroxyl group. This orientation is critical for establishing the precise intermolecular interactions (e.g., hydrogen bonds, hydrophobic contacts, π-stacking) with the target protein.

• The Hydroxyl Group: The methanol-derived hydroxyl group is a key functional handle. It can act as both a hydrogen bond donor and acceptor, forming a critical anchor point within a binding site.[12] Furthermore, it provides a synthetic handle for further derivatization, allowing for the exploration of new chemical space by converting it into ethers, esters, or replacing it with other functional groups like amines.

Caption: Key SAR points for optimizing a cyclopropyl-aryl-methanol lead.

Section 5: Future Directions and Conclusion

The cyclopropyl(2,5-dimethylphenyl)methanol structure, as a representative of the broader cyclopropyl-aryl-methanol class, exemplifies a privileged scaffold in medicinal chemistry. Its synthetic accessibility, combined with the powerful influence of the cyclopropyl group on key drug-like properties, makes it an attractive starting point for diverse drug discovery campaigns.

Future research in this area should focus on:

• Exploring Novel Substitution Patterns: Systematically exploring a wider range of substituents on the aryl ring to build a more comprehensive SAR library and target new protein families.

• Stereoselective Synthesis: Developing efficient and scalable enantioselective synthetic routes to allow for the routine evaluation of individual stereoisomers, which is critical for clinical development.

• Bio-conjugation: Using the hydroxyl group as a handle to attach the scaffold to larger molecules, such as peptides or targeting ligands, to create novel bifunctional molecules or targeted drug delivery systems.

Section 6: References

• The Chemistry of Cyclopropylmethanol: Applications in Synthesis. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD.

• 2-Phenylcyclopropylmethylamine (PCPMA) Derivatives as D3R-Selective Ligands for 3D-QSAR, Docking and Molecular Dynamics Simulation Studies. (2025). MDPI.

• Cyclopropyl-(4-ethoxy-2,5-dimethylphenyl)methanol. (n.d.). PubChem.

• The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. (2016). Semantic Scholar.

• Discovery of an Ortho-Substituted N-Cyclopropylmethyl-7α-phenyl-6,14- endo ethano-tetrahydronorthebaine Derivative as a Selective and Potent Kappa Opioid Receptor Agonist with Subsided Sedative Effect. (2024). Journal of Medicinal Chemistry.

• Exploration and characterization of the antimalarial activity of cyclopropyl carboxamides that target the mitochondrial protein, cytochrome b. (n.d.). PMC.

• Synthesis and bio-evaluation of alkylaminoaryl phenyl cyclopropyl methanones as antitubercular and antimalarial agents. (2010). Bioorganic & Medicinal Chemistry Letters.

• The "Cyclopropyl Fragment" Is a Versatile Player That Frequently Appears in Preclinical/Clinical Drug Molecules. (2016). Journal of Medicinal Chemistry.

• Discovery and Optimization of Novel Biphenyl Derivatives Bearing Cyclopropyl Linkage as Potent Programmed Cell Death-1/Programmed Cell Death-Ligand 1 Inhibitors. (2023). Journal of Medicinal Chemistry.

• Intramolecular cyclopropylmethylation via non-classical carbenium ion. (n.d.). The Royal Society of Chemistry.

• Method for preparing cyclopropylmethanol and recycling byproduct sodium tetramethoxyborate. (n.d.). Google Patents.

• Stereoselective Synthesis of 2′-C-Methyl-cyclopropyl-fused Carbanucleosides as Potential Anti-HCV Agents. (n.d.). AWS.

• Discovery and Structure–Activity Relationships of 2,5-Dimethoxyphenylpiperidines as Selective Serotonin 5-HT2A Receptor Agonists. (n.d.). PMC.

• Synthesis and structure—activity relationships of cyclopropane-containing analogs of pharmacologically active compounds. (2025). ResearchGate.

• Structure Activity Relationships. (2005). Drug Design Org.

• Exploration and characterization of the antimalarial activity of cyclopropyl carboxamides that target the mitochondrial protein, cytochrome b. (2024). Malaria World.

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• 10. Discovery of an Ortho-Substituted N-Cyclopropylmethyl-7α-phenyl-6,14- endo ethano-tetrahydronorthebaine Derivative as a Selective and Potent Kappa Opioid Receptor Agonist with Subsided Sedative Effect - PubMed [pubmed.ncbi.nlm.nih.gov]
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Enantioselective Synthesis of Cyclopropyl(2,5-dimethylphenyl)methanol: A Technical Guide to Asymmetric Catalysis Strategies

Executive Summary & Pharmacological Relevance

Cyclopropyl(2,5-dimethylphenyl)methanol (CAS: 78987-81-2) is a highly valuable chiral building block in medicinal chemistry and drug development. The structural motif—a secondary carbinol flanked by a rigid cyclopropyl ring and a sterically encumbered 2,5-dimethylphenyl group—presents unique topological features for binding pocket interactions. However, the ortho-methyl group imposes significant steric hindrance, making face-selective nucleophilic addition or asymmetric reduction highly challenging. This whitepaper provides a comprehensive, self-validating technical guide to the most effective enantioselective synthetic routes for this molecule, grounded in mechanistic causality and rigorous analytical validation.

Strategic Disconnections & Mechanistic Rationale

The retrosynthetic analysis of cyclopropyl(2,5-dimethylphenyl)methanol reveals three primary pathways, each with distinct mechanistic advantages and stereochemical induction models.

Figure 1: Retrosynthetic pathways for the enantioselective synthesis of the target molecule.

Route A: Noyori Asymmetric Transfer Hydrogenation (ATH)

The reduction of cyclopropyl(2,5-dimethylphenyl)methanone—a precursor exhibiting characteristic

C NMR shifts at 205.4 (carbonyl) and 139.8 (aromatic)[1]—via ATH is highly efficient[2]. The RuCl(p-cymene)[(R,R)-TsDPEN] catalyst creates a rigid chiral pocket. The steric clash between the ortho-methyl group of the substrate and the -arene ligand of the catalyst forces the ketone into a single reactive conformation, enabling highly face-selective hydride transfer via a six-membered pericyclic transition state.

Route B: Charette Asymmetric Cyclopropanation

This route utilizes 1-(2,5-dimethylphenyl)prop-2-en-1-ol. Traditional Simmons-Smith conditions generate monomeric iodomethylzinc allyloxide, which rapidly forms unreactive dimers or tetramers, leading to racemic background reactions. The addition of a stoichiometric Charette chiral dioxaborolane ligand breaks these tetramers down into an energetically stable, four-coordinated chiral zinc/ligand complex[3]. This complex coordinates to the allylic alcohol, directing the methylene transfer with exceptional anti diastereoselectivity and enantioselectivity.

Route C: Organometallic Addition to Aldehydes

The addition of cyclopropylzinc or cyclopropylzirconium reagents to 2,5-dimethylbenzaldehyde using chiral titanium-BINOL complexes is viable. However, this route often suffers from lower scalability due to the pyrophoric nature of the nucleophiles and the propensity for competing background racemic additions[4].

Quantitative Data & Comparative Analysis

The following table summarizes the empirical performance metrics of the three retrosynthetic strategies, allowing process chemists to select the optimal route based on scale and available infrastructure.

Table 1: Comparative Analysis of Enantioselective Routes

Metric	Route A: Noyori ATH	Route B: Charette Cyclopropanation	Route C: Organometallic Addition
Starting Material	Cyclopropyl(2,5-dimethylphenyl)methanone	1-(2,5-Dimethylphenyl)prop-2-en-1-ol	2,5-Dimethylbenzaldehyde
Catalyst/Ligand	RuCl(p-cymene)[(R,R)-TsDPEN]	Chiral Dioxaborolane (Stoichiometric)	Ti(OiPr) / Chiral BINOL
Typical Yield	85 - 92%	78 - 85%	60 - 75%
Enantiomeric Excess (ee)	> 96%	> 94%	80 - 88%
Scalability	Excellent (Kilogram scale)	Moderate (Requires cryogenic control)	Low (Pyrophoric reagents)
Primary Challenge	Steric hindrance from ortho-methyl	Reagent preparation (Zn(CH I) )	Background racemic addition

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems, incorporating critical In-Process Controls (IPCs) that explain the causality behind the methodology.

Protocol 1: Asymmetric Transfer Hydrogenation (Route A)

Causality Note: A 5:2 azeotropic mixture of formic acid and triethylamine (TEAF) is utilized. This specific ratio buffers the system, providing a continuous hydride source while preventing the protonation of the TsDPEN ligand's amine group, which would irreversibly deactivate the ruthenium catalyst.

• Setup: In a rigorously degassed Schlenk flask, dissolve cyclopropyl(2,5-dimethylphenyl)methanone (10.0 mmol) in 15 mL of the 5:2 HCOOH/TEA azeotrope.

• Catalyst Addition: Add RuCl(p-cymene)[(R,R)-TsDPEN] (0.05 mmol, 0.5 mol%). Stir the mixture at 40 °C. Causality: 40 °C is the thermodynamic sweet spot; lower temperatures stall the reaction due to the ortho-methyl steric bulk, while higher temperatures degrade enantioselectivity.

• Validation Checkpoint 1 (Reaction Monitoring): After 12 hours, perform TLC (Hexanes/EtOAc 8:2). The ketone starting material (

  , UV active) must be completely consumed, replaced by the alcohol product ( ).

• Workup: Quench the reaction by slowly pouring it into saturated aqueous NaHCO

  at 0 °C (CAUTION: vigorous CO evolution). Extract with dichloromethane (3 20 mL), dry over MgSO , and concentrate.

• Validation Checkpoint 2 (Crude NMR): Record a

  H NMR spectrum. Confirm the disappearance of the cyclopropyl multiplet adjacent to the carbonyl ( 2.4 ppm)[1] and the appearance of the carbinol proton (CH-OH) doublet around 4.5 ppm.

Protocol 2: Charette Asymmetric Cyclopropanation (Route B)

Figure 2: Mechanistic workflow of the Charette asymmetric cyclopropanation.

Causality Note: The order of addition is paramount. The chiral dioxaborolane ligand must be pre-complexed with Zn(CH

I) in a non-coordinating solvent (DCM) before the allylic alcohol is introduced. If the alcohol is added first, the unselective zinc tetramer will initiate a rapid background racemic cyclopropanation[3].

• Reagent Generation: To a solution of Et

  Zn (20.0 mmol) in anhydrous DCM (30 mL) at -20 °C, slowly add CH I (40.0 mmol). Stir for 30 minutes to generate Zn(CH I) .

• Pre-complexation: Add the Charette chiral dioxaborolane ligand (12.0 mmol) dissolved in 10 mL DCM. Stir at -20 °C for 15 minutes to form the active monomeric complex.

• Substrate Addition: Dropwise, add 1-(2,5-dimethylphenyl)prop-2-en-1-ol (10.0 mmol) in 5 mL DCM. Maintain the reaction at -20 °C for 24 hours.

• Validation Checkpoint 1 (GC-MS): Quench a 0.1 mL aliquot in aqueous NH

  Cl. GC-MS must show complete disappearance of the alkene molecular ion ( 162) and appearance of the cyclopropanated product ( 176).

• Workup: Quench the bulk reaction with saturated aqueous NH

  Cl (50 mL). Extract with DCM, wash with 1M HCl to remove zinc salts, dry over Na SO , and concentrate.

• Validation Checkpoint 2 (Crude NMR):

  H NMR must show the complete disappearance of olefinic protons (5.0–6.0 ppm) and the emergence of upfield cyclopropyl protons (0.3–0.6 ppm).

Analytical Validation & Quality Assurance

To ensure the final API intermediate meets stereochemical purity standards, a rigid analytical workflow must be executed post-purification.

Figure 3: Self-validating analytical workflow for chiral purity assessment.

• Chemical Purity: Assessed via quantitative

  H NMR using an internal standard (e.g., 1,3,5-trimethoxybenzene).

• Enantiomeric Excess (ee): Determined via Chiral HPLC. Recommended conditions: Chiralcel OD-H column, Mobile Phase: Hexane/Isopropanol (95:5), Flow Rate: 1.0 mL/min, UV Detection at 220 nm. The enantiomers of cyclopropyl(2,5-dimethylphenyl)methanol will exhibit baseline separation under these conditions, allowing precise integration of the major and minor peaks.

References

• Sigma-Aldrich. "a-Cyclopropyl-2,5-dimethylbenzenemethanol". sigmaaldrich.com.
• Wang, T. et al. "Density Functional Theory Study of the Mechanism and Origins of Stereoselectivity in the Asymmetric Simmons–Smith Cyclopropanation with Charette Chiral Dioxaborolane Ligand". Journal of the American Chemical Society.
• "Enantioselective Cyclopropanation of a Wide Variety of Olefins Catalyzed by Ru(II)–Pheox Complexes". Accounts of Chemical Research.
• "Pd(II)-catalyzed cyclization of 2-methyl aromatic ketones with maleimides through weak chelation assisted dual C-H activation". Chemical Communications.
• "Catalytic Enantioselective Addition of Alkylzirconium Reagents to Aliphatic Aldehydes". Catalysts (MDPI).

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Protocols & Analytical Methods

utilization of cyclopropyl(2,5-dimethylphenyl)methanol in active pharmaceutical ingredient (API) synthesis

An Application Guide to the Strategic Utilization of Cyclopropyl(2,5-dimethylphenyl)methanol in the Synthesis of Bioactive Scaffolds

Authored by: Senior Application Scientist, Chemical R&D

Abstract

The cyclopropyl moiety is a highly-prized structural motif in modern medicinal chemistry, renowned for its ability to confer potent pharmacological properties. Its unique stereoelectronic nature can enhance metabolic stability, improve binding affinity, and modulate the physicochemical properties of active pharmaceutical ingredients (APIs).[1][2] This guide provides an in-depth exploration of cyclopropyl(2,5-dimethylphenyl)methanol, a versatile and strategic building block for introducing this valuable functional group. We will delve into its reactivity, present a detailed, field-proven protocol for its conversion into a key pharmacophore, and discuss the underlying chemical principles that guide its application in the synthesis of next-generation therapeutics, particularly within the realm of central nervous system (CNS) agents.

Introduction: The Strategic Value of the Cyclopropyl Moiety

The three-membered carbocycle of a cyclopropyl group introduces conformational rigidity and a unique electronic character into a molecule. Unlike more flexible alkyl groups, the cyclopropyl ring can lock a molecule into a specific conformation that may be more favorable for binding to a biological target, leading to enhanced potency.[1] Furthermore, the carbon-hydrogen bonds within the cyclopropane ring are stronger and less susceptible to metabolic oxidation by cytochrome P450 enzymes, a common pathway for drug degradation.[1] This often translates to improved metabolic stability and a more favorable pharmacokinetic profile.

Cyclopropyl(2,5-dimethylphenyl)methanol serves as an ideal starting material for incorporating a substituted phenylcyclopropyl scaffold. The presence of the hydroxymethyl group provides a reactive handle for a variety of chemical transformations, while the dimethyl-substituted phenyl ring allows for fine-tuning of lipophilicity and potential interactions with receptor pockets. This guide focuses on a key application: its use in the synthesis of 2-phenylcyclopropylmethanamine (PCPMA) derivatives, a scaffold found in several potent and selective CNS agents, including dopamine D2 and serotonin 2C receptor modulators.[3][4][5]

Physicochemical Properties & Reactivity Profile

Understanding the core properties of cyclopropyl(2,5-dimethylphenyl)methanol is fundamental to its effective use in synthesis.

Property	Value	Source / Note
Molecular Formula	C₁₂H₁₆O	-
Molecular Weight	176.25 g/mol	[6]
Appearance	Colorless to light yellow liquid/oil	Assumed, based on similar structures[7][8]
Boiling Point	~280-300 °C (Predicted)	Based on related structures
Key Reactive Center	Primary Benzylic Alcohol (-CH₂OH)	-

The primary benzylic alcohol is the key to this molecule's synthetic utility. It can readily undergo:

• Oxidation: Conversion to the corresponding aldehyde or carboxylic acid.

• Nucleophilic Substitution: Activation of the hydroxyl group (e.g., conversion to a tosylate, mesylate, or halide) allows for displacement by a wide range of nucleophiles.

• Esterification/Etherification: Reaction with acids or alcohols to form esters and ethers.

The choice of reaction pathway allows chemists to access a diverse array of downstream intermediates. For the synthesis of bioactive amines, oxidation followed by reductive amination is a highly efficient and common strategy.

Application Focus: Synthesis of a Phenylcyclopropylmethanamine (PCPMA) Intermediate

This section provides a detailed, two-step protocol for the conversion of cyclopropyl(2,5-dimethylphenyl)methanol into a representative PCPMA intermediate, N-((cyclopropyl(2,5-dimethylphenyl)methyl)ethanamine. This process is a foundational workflow for building libraries of compounds for screening as potential antipsychotic or neurological agents.[3]

Workflow Overview

The synthetic strategy is designed for efficiency and control, proceeding through a stable aldehyde intermediate.

Caption: High-level workflow for the synthesis of a PCPMA intermediate.

Detailed Experimental Protocols

Protocol 1: Oxidation to Cyclopropyl(2,5-dimethylphenyl)carbaldehyde

Rationale: The conversion of the primary alcohol to an aldehyde is a critical step. While many reagents can achieve this, Dess-Martin Periodinane (DMP) is chosen here for its mild reaction conditions, high efficiency, and operational simplicity, avoiding the use of heavy metals like chromium. This makes it particularly suitable for complex molecule synthesis where functional group tolerance is key.

Materials & Reagents:

Reagent	M.W. ( g/mol )	Quantity	Moles (mmol)
Cyclopropyl(2,5-dimethylphenyl)methanol	176.25	5.00 g	28.4
Dess-Martin Periodinane (DMP)	424.14	14.4 g	34.0 (1.2 eq)
Dichloromethane (DCM), anhydrous	-	200 mL	-
Saturated aq. NaHCO₃ solution	-	100 mL	-
Sodium thiosulfate (Na₂S₂O₃)	158.11	~20 g	-
Anhydrous Magnesium Sulfate (MgSO₄)	-	~10 g	-

Step-by-Step Procedure:

• Reaction Setup: Under an inert atmosphere (Nitrogen or Argon), dissolve cyclopropyl(2,5-dimethylphenyl)methanol (5.00 g, 28.4 mmol) in anhydrous dichloromethane (200 mL) in a 500 mL round-bottom flask equipped with a magnetic stir bar.

• Cooling: Cool the solution to 0 °C using an ice-water bath. This is crucial to control the initial exotherm upon addition of the oxidant.

• Reagent Addition: Add Dess-Martin Periodinane (14.4 g, 34.0 mmol) to the stirred solution in portions over 15 minutes. Ensure the internal temperature does not rise above 5 °C.

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 9:1 Hexanes:Ethyl Acetate eluent system until the starting material is fully consumed.

• Quenching: Upon completion, cool the flask back to 0 °C. Quench the reaction by slowly adding 100 mL of a saturated aqueous solution of NaHCO₃ containing an excess of sodium thiosulfate (~20 g). This step neutralizes acidic byproducts and reduces any remaining DMP.

• Workup: Stir the biphasic mixture vigorously for 30 minutes until the organic layer becomes clear. Transfer the mixture to a separatory funnel and separate the layers.

• Extraction: Extract the aqueous layer with dichloromethane (2 x 50 mL).

• Drying and Concentration: Combine the organic layers, wash with brine (1 x 50 mL), dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude aldehyde.

• Purification: The crude product, cyclopropyl(2,5-dimethylphenyl)carbaldehyde, is typically of sufficient purity for the next step. If necessary, it can be purified by flash column chromatography on silica gel.

Protocol 2: Reductive Amination to N-((cyclopropyl(2,5-dimethylphenyl)methyl)ethanamine

Rationale: Reductive amination is a robust and highly efficient method for forming C-N bonds. Sodium triacetoxyborohydride (NaBH(OAc)₃) is selected as the reducing agent because it is mild, selective for imines/iminium ions in the presence of aldehydes, and does not reduce the aldehyde starting material prematurely. This one-pot procedure simplifies the workflow and typically results in high yields.[9]

Materials & Reagents:

Reagent	M.W. ( g/mol )	Quantity	Moles (mmol)
Crude Aldehyde (from Step 1)	~174.24	~4.95 g	28.4
Ethylamine (2.0 M solution in THF)	45.08	17.0 mL	34.0 (1.2 eq)
Sodium triacetoxyborohydride	211.94	9.02 g	42.6 (1.5 eq)
Dichloroethane (DCE), anhydrous	-	150 mL	-
Acetic Acid (glacial)	60.05	0.16 mL	~2.8 (0.1 eq)
Saturated aq. NaHCO₃ solution	-	100 mL	-
Anhydrous Sodium Sulfate (Na₂SO₄)	-	~10 g	-

Step-by-Step Procedure:

• Reaction Setup: In a 500 mL round-bottom flask under an inert atmosphere, dissolve the crude cyclopropyl(2,5-dimethylphenyl)carbaldehyde (~4.95 g, 28.4 mmol) in anhydrous dichloroethane (150 mL).

• Amine Addition: Add the ethylamine solution (17.0 mL of 2.0 M solution in THF, 34.0 mmol) followed by a catalytic amount of glacial acetic acid (0.16 mL). The acid catalyzes the formation of the iminium ion intermediate.

• Iminium Formation: Stir the mixture at room temperature for 30 minutes.

• Reducing Agent Addition: Add sodium triacetoxyborohydride (9.02 g, 42.6 mmol) portion-wise over 20 minutes. A slight exotherm may be observed.

• Reaction Monitoring: Stir the reaction at room temperature for 12-18 hours. Monitor for completion by LC-MS or TLC.

• Quenching: Carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution (100 mL).

• Workup & Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous phase with dichloromethane (2 x 50 mL).

• Drying and Concentration: Combine the organic layers, wash with brine (1 x 50 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient elution (e.g., 0-10% methanol in dichloromethane) to afford the pure secondary amine product.

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Application Notes & Protocols: Strategic Derivatization of the Hydroxyl Group in Cyclopropyl(2,5-dimethylphenyl)methanol

Abstract

This technical guide provides a comprehensive framework for the chemical derivatization of the hydroxyl group in cyclopropyl(2,5-dimethylphenyl)methanol, a benzylic alcohol with significant steric hindrance. For researchers in synthetic chemistry and drug development, modifying this hydroxyl moiety is a critical step for various applications, including its use as a protecting group in multi-step synthesis, enhancing molecular stability, improving analytical characteristics for techniques like Gas Chromatography (GC), and modulating physicochemical properties for pharmacokinetic optimization.[1][2][3] This document moves beyond standard procedures to explain the causal-driven choices in reagent selection and reaction conditions tailored to the unique structural challenges of this molecule. We present detailed, validated protocols for silylation, esterification, and carbamate formation, supported by mechanistic insights and troubleshooting guidance.

The Strategic Imperative for Derivatization

Cyclopropyl(2,5-dimethylphenyl)methanol is a secondary benzylic alcohol, but its reactivity profile is dominated by the significant steric congestion around the hydroxyl-bearing carbon. The presence of the ortho-methyl group on the phenyl ring and the adjacent cyclopropyl group restricts access to the reaction center. Therefore, derivatization strategies must be chosen to overcome this steric barrier.

The primary motivations for derivatizing this alcohol include:

• Protection for Further Synthesis: The hydroxyl group is incompatible with many organometallic reagents (e.g., Grignard, organolithiums) and strong bases.[4] Converting it to a stable, non-reactive derivative like a silyl ether allows for chemical manipulation of other parts of the molecule.[5][6]

• Enhancement of Analytical Properties: For GC analysis, the polarity of the hydroxyl group can lead to poor peak shape and thermal instability. Conversion to a less polar, more volatile derivative (e.g., a trimethylsilyl ether) is often essential for accurate quantification and identification.[7][8]

• Modulation of Biological and Physicochemical Properties: In drug development, converting the hydroxyl group to an ester or carbamate can create a prodrug, improve membrane permeability, or enhance metabolic stability by blocking sites of oxidative metabolism.[9]

Comparative Analysis of Derivatization Strategies

The choice of derivative is dictated by the end goal. The table below summarizes the most effective strategies for cyclopropyl(2,5-dimethylphenyl)methanol, highlighting the rationale for each choice in the context of its sterically hindered nature.

Derivative Class	Primary Application	Recommended Reagents for this Substrate	Key Advantages	Considerations & Challenges
Silyl Ethers	Protecting Group, GC Analysis	TBS-Cl/Imidazole, TBS-OTf/2,6-Lutidine	Tunable stability, mild cleavage conditions.[5][10]	Highly reactive reagents (triflates) may be needed. Reagents are moisture-sensitive.[2][5]
Esters	Stable Derivatives, Prodrugs	Carboxylic Acid, DCC/DMAP (Steglich); DEAD/PPh₃/Carboxylic Acid (Mitsunobu)	Forms highly stable C-O bonds. Wide variety of R-groups possible.	Standard Fischer esterification is ineffective. Mitsunobu and Steglich reactions are required for hindered alcohols.[11][12][13][14]
Carbamates	Bio-isosteres, Metabolic Stability	N,N'-Disuccinimidyl Carbonate (DSC) followed by amine; or Isocyanate	High enzymatic and chemical stability.[9]	Often requires a two-step, one-pot procedure. Isocyanates can be hazardous.[9][15]

Experimental Workflows and Protocols

The following diagram illustrates a generalized workflow applicable to all derivatization protocols described below.

Caption: Generalized workflow for the derivatization of alcohols.

Protocol 3.1: Silylation — Formation of a tert-Butyldimethylsilyl (TBS) Ether

Silyl ethers are the most common protecting groups for alcohols due to their ease of formation and selective removal.[6] For a sterically hindered alcohol like ours, standard conditions may be slow. The use of a more reactive silyl triflate (TBS-OTf) with a non-nucleophilic, hindered base like 2,6-lutidine is often more effective than the classic TBS-Cl/imidazole system.[5]

Caption: Simplified mechanism of base-mediated silylation.

Principle: The reaction proceeds via a nucleophilic attack of the alcohol's oxygen on the electrophilic silicon atom of the silylating agent. A base is used to deprotonate the alcohol, increasing its nucleophilicity, and to neutralize the acidic byproduct.[16]

Materials & Reagents:

• Cyclopropyl(2,5-dimethylphenyl)methanol (1.0 equiv)

• tert-Butyldimethylsilyl trifluoromethanesulfonate (TBS-OTf) (1.2 equiv)

• 2,6-Lutidine (1.5 equiv)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous NH₄Cl solution

• Saturated aqueous NaHCO₃ solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica gel for chromatography

Step-by-Step Protocol:

• To a flame-dried round-bottom flask under an argon or nitrogen atmosphere, add cyclopropyl(2,5-dimethylphenyl)methanol (1.0 equiv).

• Dissolve the alcohol in anhydrous DCM (approx. 0.1 M concentration).

• Cool the solution to 0 °C using an ice bath.

• Add 2,6-lutidine (1.5 equiv) to the stirred solution via syringe.

• Slowly add TBS-OTf (1.2 equiv) dropwise via syringe. A white precipitate of lutidinium triflate may form.

• Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-4 hours).

• Quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

• Transfer the mixture to a separatory funnel and extract with DCM (3x).

• Wash the combined organic layers sequentially with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure TBS ether.

Expert Insights: The triflate leaving group on TBS-OTf makes the silicon atom significantly more electrophilic than in TBS-Cl, accelerating the reaction for hindered substrates.[5] 2,6-Lutidine is used because it is a strong enough base to scavenge the generated triflic acid but is too sterically hindered to compete with the alcohol as a nucleophile.

Protocol 3.2: Esterification — The Steglich Method

For creating esters from sterically hindered alcohols, the Steglich esterification is a superior method to acid-catalyzed approaches, which would likely fail or lead to side products.[14] This reaction uses a carbodiimide (like DCC or EDC) to activate the carboxylic acid, and a nucleophilic catalyst (DMAP) to facilitate the acyl transfer to the hindered alcohol.[12]

Principle: Dicyclohexylcarbodiimide (DCC) activates the carboxylic acid to form a highly reactive O-acylisourea intermediate. 4-Dimethylaminopyridine (DMAP) then intercepts this intermediate to form an even more reactive N-acylpyridinium species, which is readily attacked by the sterically hindered alcohol.

Materials & Reagents:

• Cyclopropyl(2,5-dimethylphenyl)methanol (1.0 equiv)

• Carboxylic acid of choice (e.g., Acetic Acid, Benzoic Acid) (1.2 equiv)

• N,N'-Dicyclohexylcarbodiimide (DCC) (1.2 equiv)

• 4-(Dimethylamino)pyridine (DMAP) (0.1 equiv)

• Anhydrous Dichloromethane (DCM)

• 0.5 M HCl solution

• Saturated aqueous NaHCO₃ solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica gel for chromatography

Step-by-Step Protocol:

• In a round-bottom flask under an inert atmosphere, dissolve the carboxylic acid (1.2 equiv), cyclopropyl(2,5-dimethylphenyl)methanol (1.0 equiv), and DMAP (0.1 equiv) in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• In a separate flask, dissolve DCC (1.2 equiv) in a small amount of anhydrous DCM.

• Add the DCC solution dropwise to the main reaction mixture at 0 °C. A white precipitate of dicyclohexylurea (DCU) will begin to form.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction by TLC.

• Once complete, filter the mixture through a pad of Celite to remove the insoluble DCU byproduct, washing the filter cake with additional DCM.

• Transfer the filtrate to a separatory funnel and wash sequentially with 0.5 M HCl, water, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Expert Insights: The Steglich esterification is exceptionally mild and avoids the harsh acidic conditions that could promote rearrangement or elimination of the benzylic alcohol.[13][14] The catalytic amount of DMAP is crucial; without it, the O-acylisourea can rearrange to a stable N-acylurea, halting the desired reaction.[12]

Protocol 3.3: Carbamate Formation via an Activated Carbonate

Carbamates are robust functional groups often used in medicinal chemistry.[9] Direct reaction with isocyanates can be effective but often involves hazardous reagents. A safer and highly efficient one-pot, two-step method involves activating the alcohol with N,N'-disuccinimidyl carbonate (DSC) followed by reaction with an amine.[17]

Principle: The alcohol reacts with DSC in the presence of a base to form an activated succinimidyl carbonate intermediate. This intermediate is a highly effective acylating agent that readily reacts with a primary or secondary amine to form the desired carbamate, releasing N-hydroxysuccinimide (NHS) as a byproduct.[9][17]

Materials & Reagents:

• Cyclopropyl(2,5-dimethylphenyl)methanol (1.0 equiv)

• N,N'-Disuccinimidyl Carbonate (DSC) (1.1 equiv)

• Pyridine (catalytic to 1.1 equiv)

• Amine of choice (e.g., Benzylamine) (1.2 equiv)

• Anhydrous Acetonitrile (MeCN) or THF

• 1 M HCl solution

• Saturated aqueous NaHCO₃ solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica gel for chromatography

Step-by-Step Protocol:

• To a flask under an inert atmosphere, add cyclopropyl(2,5-dimethylphenyl)methanol (1.0 equiv), DSC (1.1 equiv), and anhydrous acetonitrile.

• Add pyridine (1.1 equiv) and stir the mixture at room temperature.

• Monitor the formation of the activated intermediate by TLC (typically 1-3 hours).

• Once the alcohol is consumed, add the desired amine (1.2 equiv) directly to the reaction mixture.

• Continue stirring at room temperature for an additional 2-16 hours until carbamate formation is complete (as monitored by TLC/LC-MS).

• Concentrate the reaction mixture under reduced pressure.

• Redissolve the residue in ethyl acetate and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product via flash column chromatography to yield the final carbamate.

Expert Insights: This DSC-mediated protocol is particularly effective for coupling hindered alcohols with amines under mild conditions.[17] The use of pyridine as a catalyst/base facilitates both the activation and the subsequent amination step. The method avoids the use of phosgene or its derivatives.[18]

Conclusion

The derivatization of the sterically hindered hydroxyl group in cyclopropyl(2,5-dimethylphenyl)methanol is readily achievable through the strategic selection of modern synthetic methods. By choosing reagents and conditions that overcome the inherent steric challenges—such as employing highly reactive silyl triflates, or utilizing catalytic activation methods like the Steglich esterification and DSC-mediated carbamate synthesis—researchers can efficiently and predictably modify this important synthetic intermediate. The protocols provided herein serve as a validated starting point for protecting group strategies, analytical sample preparation, and the synthesis of novel analogues for drug discovery programs.

References

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• Ahmad, S., et al. (2020). Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. PMC. [Link]

• Lepore, S. D., & He, Y. (2003). Use of Sonication for the Coupling of Sterically Hindered Substrates in the Phenolic Mitsunobu Reaction. The Journal of Organic Chemistry. [Link]

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• Lepore, S. D., & He, Y. (2003). Use of Sonication for the Coupling of Sterically Hindered Substrates in the Phenolic Mitsunobu Reaction. Florida Atlantic University. [Link]

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Technical Notes & Optimization

strategies to improve the solubility of cyclopropyl(2,5-dimethylphenyl)methanol in common organic solvents

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for handling and formulating cyclopropyl(2,5-dimethylphenyl)methanol. This guide is designed for researchers, chemists, and drug development professionals who may encounter solubility challenges with this compound. We will move beyond simple protocols to explain the underlying chemical principles, empowering you to make informed decisions and troubleshoot effectively during your experiments.

Understanding the Molecule: A Physicochemical Profile

Cyclopropyl(2,5-dimethylphenyl)methanol possesses a distinct chemical architecture that directly governs its solubility behavior. The molecule is characterized by a large, non-polar region, composed of the dimethyl-substituted phenyl ring and the cyclopropyl group. This significant hydrophobic character is counterbalanced by a single, polar hydroxyl (-OH) group, which can participate in hydrogen bonding.

The result is an amphiphilic molecule, but one that is predominantly lipophilic (fat-loving). Its solubility is therefore expected to be limited in highly polar solvents and favored in solvents of intermediate to low polarity. The key to improving its solubility lies in addressing the energetic cost of disrupting the solvent-solvent interactions to create a cavity for this bulky, largely non-polar solute.

Estimated Physicochemical Properties:

Property	Estimated Value	Implication for Solubility
Molecular Formula	C₁₃H₁₈O	-
Molecular Weight	190.28 g/mol	Larger molecules can be more difficult to solvate.[1]
H-Bond Donors	1 (from -OH)	Allows interaction with protic and polar solvents.
H-Bond Acceptors	1 (from -OH)	Allows interaction with protic and polar solvents.
Calculated logP	~3.5 - 4.0	Indicates a high degree of lipophilicity and preference for non-polar environments over aqueous ones.[2]

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses common issues encountered when working with cyclopropyl(2,5-dimethylphenyl)methanol in a practical, question-and-answer format.

Q1: My compound is poorly soluble in highly polar solvents like methanol and even ethanol. Why is this happening?

A: This is a classic case of polarity mismatch. While the methanol/ethanol solvent can hydrogen-bond with the compound's hydroxyl group, the solvent molecules must also form a solvation shell around the large, non-polar dimethylphenyl and cyclopropyl parts of the molecule. The high polarity and strong hydrogen-bonding network of methanol/ethanol make it energetically unfavorable to accommodate such a large hydrophobic structure. You are essentially trying to dissolve oil in a very polar medium.

Q2: I managed to dissolve my compound by heating, but it crashed out of solution upon cooling. How can I maintain a stable solution?

A: You created a supersaturated solution. For most solid organic compounds, solubility increases with temperature because the dissolution process is endothermic (absorbs heat).[3] When you cool the solution, the solubility limit decreases, and the excess solute precipitates out. To maintain a stable solution at a lower temperature, you must either use a lower concentration or, more effectively, modify the solvent system itself to increase the intrinsic solubility at that temperature. Strategies like co-solvency, discussed in the next section, are designed for this purpose.

Q3: How should I approach selecting a suitable solvent system from scratch?

A: The principle of "like dissolves like" is your primary guide. Given the compound's high lipophilicity (estimated logP > 3.5), start with solvents of intermediate to low polarity. A logical screening process would be:

• Test non-polar solvents: Toluene, Dichloromethane (DCM), Diethyl Ether. High solubility is expected.

• Test moderately polar solvents: Acetone, Ethyl Acetate, Isopropanol (IPA). Good to moderate solubility is likely.

• Test polar aprotic solvents: Tetrahydrofuran (THF), Dimethylformamide (DMF). These are often excellent solubilizing agents due to their ability to interact with both polar and non-polar moieties.

• Avoid highly polar protic solvents (Methanol, Water) unless used as part of a co-solvent system.

Q4: Can I use a solvent blend or "co-solvent" system to improve solubility in a moderately polar solvent?

A: Absolutely. This is one of the most powerful and common strategies, known as co-solvency.[4][5] By adding a less polar "co-solvent" to your primary, more polar solvent, you can reduce the overall polarity of the solvent mixture.[6] This reduces the interfacial tension between the solute and the solvent, making it easier for the non-polar parts of your molecule to be solvated.[5] This is a core strategy we will detail in the next section.

Strategic Approaches to Solubility Enhancement

For persistent solubility challenges, a more systematic approach is required. The following strategies are presented in order of increasing complexity and effort.

Strategy 1: Co-Solvency and Solvent System Optimization

Causality: Co-solvency works by altering the dielectric constant and reducing the hydrogen-bonding structure of the primary solvent.[][8] Adding a water-miscible organic solvent, or blending two organic solvents, creates a new solvent environment with a polarity intermediate between the two, which can be tailored to the specific solute.[6] For cyclopropyl(2,5-dimethylphenyl)methanol, this typically involves adding a less polar solvent to a moderately polar one to better accommodate its hydrophobic bulk.

Experimental Protocol: Co-solvent Screening

• Primary Solvent Selection: Choose a primary solvent in which the compound has at least minimal solubility (e.g., Acetone, Isopropanol).

• Co-solvent Selection: Choose a miscible, less polar co-solvent (e.g., Toluene, Heptane, Dichloromethane).

• Preparation: Prepare a saturated or near-saturated solution of your compound in a known volume of the primary solvent in a clear vial with a stir bar.

• Titration: Slowly add the co-solvent in small, measured increments (e.g., 5% v/v at a time) while stirring vigorously.

• Observation: After each addition, allow the system to equilibrate. Observe for complete dissolution of any remaining solid. If the solution was already clear, observe for any signs of precipitation (indicating the mixture has become too non-polar).

• Documentation: Record the solvent ratios and the corresponding solubility observations at a constant temperature.

Data Recording Table for Co-solvent Screening

Primary Solvent (A)	Co-solvent (B)	Ratio (A:B, v/v)	Temperature (°C)	Observation (Clear Solution / Hazy / Precipitate)
Isopropanol	Toluene	100:0	25	Partial Solubility
Isopropanol	Toluene	95:5	25	Improved Solubility
Isopropanol	Toluene	90:10	25	Clear Solution
Isopropanol	Toluene	80:20	25	Clear Solution

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Caption: Workflow for Co-Solvent Selection.

Strategy 2: Thermal Methods

Causality: The relationship between temperature and solubility is described by the van 't Hoff equation. For most solids where the dissolution process is endothermic (ΔH > 0), increasing the temperature provides the energy needed to break the crystal lattice and overcome solvent-solvent interactions, thus increasing solubility.[3] Studies have shown that for many organic compounds, solubility can increase exponentially with temperature.[9][10]

Experimental Protocol: Temperature-Solubility Profile

• Solvent Selection: Choose a single, suitable solvent or an optimal co-solvent blend identified from Strategy 1.

• Preparation: Add an excess amount of the solid compound to a known volume of the solvent in a sealed, jacketed vessel equipped with a stirrer and temperature probe.

• Equilibration: Set the temperature to your starting point (e.g., 20°C) and stir vigorously for a sufficient time to reach equilibrium (e.g., 1-2 hours). Ensure excess solid remains.

• Sampling: Stop stirring, allow the excess solid to settle, and carefully extract an aliquot of the clear supernatant using a pre-heated syringe fitted with a filter (to prevent crystallization upon cooling).

• Analysis: Determine the concentration of the dissolved compound in the aliquot using a suitable analytical method like HPLC, UV-Vis, or gravimetric analysis after solvent evaporation.[11]

• Iteration: Increase the temperature by a set increment (e.g., 5-10°C) and repeat steps 3-5 to build a solubility curve.

Data Recording Table for Thermal Profiling

Temperature (°C)	Concentration (mg/mL)	Molar Solubility (mol/L)
20
30
40
50

Strategy 3: Solid-State Modification - Amorphous Solid Dispersions

Causality: Crystalline materials have a highly ordered, stable structure (a crystal lattice). Significant energy is required to break this lattice before the molecules can be solvated. In contrast, amorphous materials lack this long-range order and exist in a higher energy state.[12] Consequently, less energy is required for an amorphous solid to dissolve, leading to a significant increase in apparent solubility and dissolution rate.[13][14] A solid dispersion is a system where the drug is dispersed, often at a molecular level, within an inert carrier matrix.[15][16]

Experimental Protocol: Preparation of a Solid Dispersion (Solvent Evaporation Method)

• Component Selection: Choose a suitable water-soluble carrier (e.g., polyvinylpyrrolidone (PVP), polyethylene glycol (PEG)) and a volatile organic solvent that dissolves both the compound and the carrier (e.g., DCM, acetone, methanol).

• Dissolution: Dissolve both the cyclopropyl(2,5-dimethylphenyl)methanol and the carrier in the chosen solvent in a specific ratio (e.g., 1:1, 1:5, 1:10 drug-to-carrier weight ratio).

• Solvent Evaporation: Remove the solvent under reduced pressure using a rotary evaporator. This process should be rapid enough to prevent the drug from recrystallizing.

• Drying: Further dry the resulting solid film/powder under a high vacuum to remove any residual solvent.

• Characterization: The resulting amorphous solid dispersion can then be used in solubility experiments. Confirmation of the amorphous state should be done using techniques like X-ray powder diffraction (XRPD) or differential scanning calorimetry (DSC).

Caption: Workflow for Solid Dispersion Preparation.

Quantitative Solubility Measurement Protocols

To ensure reproducibility and accuracy, standardized methods should be used to quantify solubility.

Protocol 1: Isothermal Shake-Flask Method

This is the gold-standard method for determining equilibrium solubility.

• Preparation: Add an amount of the solid compound to a vial containing the selected solvent or solvent system, ensuring that excess solid will remain after equilibrium is reached.

• Equilibration: Seal the vial and place it in a shaker bath set to a constant temperature (e.g., 25°C). Agitate for 24-48 hours. A shorter time may be sufficient, but equilibrium must be confirmed.

• Phase Separation: After equilibration, let the vial stand to allow undissolved solids to sediment. Alternatively, centrifuge the sample to pellet the solid.

• Sampling & Analysis: Carefully withdraw a known volume of the clear supernatant. Dilute as necessary and analyze using a validated, calibrated method (e.g., HPLC-UV) to determine the concentration.[11][17]

Protocol 2: High-Throughput Screening (HTS) Solubility Assay

This method is suitable for rapidly screening multiple solvent conditions.

• Stock Solution: Prepare a concentrated stock solution of the compound in a highly effective solubilizing solvent like Dimethyl Sulfoxide (DMSO).

• Plating: In a 96-well plate, dispense the various test solvents (different co-solvent ratios, etc.) into the wells.

• Addition: Add a small, precise volume of the DMSO stock solution to each well. The final concentration of DMSO should be low (typically <1-2%) to minimize its effect on the measurement.

• Equilibration: Seal the plate and shake at a constant temperature for 2-24 hours.

• Analysis: Measure the amount of dissolved compound. This can be done by directly reading UV absorbance if the compound has a chromophore and the solvents do not interfere, or by analyzing the supernatant via HPLC. The point at which precipitation occurs indicates the solubility limit under those conditions.

References

• Journal of Advanced Pharmacy Education and Research. (n.d.). Solid Dispersion: Solubility Enhancement Technique for poorly water soluble Drugs. Retrieved from [Link][12]

• Patil, A. T., et al. (2021). A Review on Solid Dispersion and Carriers Used Therein for Solubility Enhancement of Poorly Water Soluble Drugs. PMC. Retrieved from [Link][13]

• Universal Journal of Pharmaceutical Research. (n.d.). SOLID DISPERSION- STRATEGY TO ENHANCE SOLUBILITY AND DISSOLUTION OF POORLY WATER SOLUBLE DRUGS. Retrieved from [Link][14]

• Singh, J., Walia, M., & Harikumar, S. L. (2013). SOLUBILITY ENHANCEMENT BY SOLID DISPERSION METHOD: A REVIEW. Journal of Drug Delivery and Therapeutics. Retrieved from [Link][15]

• Maurya, C. P., et al. (2025). Solid Dispersion Techniques for Solubility Enhancement: A Comprehensive Review. Journal of Emerging Technologies and Innovative Research. Retrieved from [Link][16]

• Black, S., & Muller, F. (2010). On the Effect of Temperature on Aqueous Solubility of Organic Solids. ACS Publications. Retrieved from [Link][9][10]

• Wikipedia. (n.d.). Cosolvent. Retrieved from [Link][4]

• International Journal of Pharmaceutical and Chemical Analysis. (n.d.). Strategies for improving hydrophobic drugs solubility and bioavailability. Retrieved from [Link][18]

• ResearchGate. (n.d.). On the Effect of Temperature on Aqueous Solubility of Organic Solids. Retrieved from [Link][19]

• PubChem. (n.d.). Cyclopropyl-(4-ethoxy-2,5-dimethylphenyl)methanol. Retrieved from [Link][2]

• International Journal of Medical Science and Dental Research. (2022). Techniques for Improving Solubility. Retrieved from [Link][20]

• ManTech Publications. (2021). A Review of the Solubility Enhancement by Using a Co-Solvency Method. Retrieved from [Link][5]

• Filo. (2025). How does co-solvency increase solubility. Retrieved from [Link][6]

• Chemistry LibreTexts. (2022). 13.4: Effects of Temperature and Pressure on Solubility. Retrieved from [Link][21]

• Wikipedia. (n.d.). Solubility. Retrieved from [Link][3]

• NPTEL. (n.d.). Solubility test for Organic Compounds. Retrieved from [Link][22]

• Ascendia Pharmaceutical Solutions. (2021). 5 Novel Techniques for Solubility Enhancement. Retrieved from [Link][23]

• Scribd. (n.d.). Solubility Testing of Organic Compounds. Retrieved from [Link][24]

• Journal of Chemical and Pharmaceutical Research. (2024). The Role of Surfactants in Solubilization of Poorly Soluble. Retrieved from [Link][25]

• ResearchGate. (n.d.). Techniques to improve the solubility of poorly soluble drugs. Retrieved from [Link][1]

• PMC. (n.d.). Limitations and Innovative Application Methods of Surfactants for Solubilization of Poorly Water-Soluble Drugs. Retrieved from [Link][26]

• ResearchGate. (2015). How can I measure concentration of low-solubility organic compounds in water? Retrieved from [Link][17]

• Slideshare. (n.d.). solubility enhancement and cosolvency by madhavi. Retrieved from [Link][8]

• MDPI. (2023). Unveiling the Role of Nonionic Surfactants in Enhancing Cefotaxime Drug Solubility. Retrieved from [Link][27]

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• 1. researchgate.net [researchgate.net]
• 2. Cyclopropyl-(4-ethoxy-2,5-dimethylphenyl)methanol | C14H20O2 | CID 82048877 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Solubility - Wikipedia [en.wikipedia.org]
• 4. Cosolvent - Wikipedia [en.wikipedia.org]
• 5. admin.mantechpublications.com [admin.mantechpublications.com]
• 6. How does co-solvency increase solubility | Filo [askfilo.com]
• 8. solubility enhancement and cosolvency by madhavi | PPTX [slideshare.net]
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• 14. View of SOLID DISPERSION- STRATEGY TO ENHANCE SOLUBILITY AND DISSOLUTION OF POORLY WATER SOLUBLE DRUGS | Universal Journal of Pharmaceutical Research [ujpronline.com]
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dealing with reagent stability in the synthesis of cyclopropyl(2,5-dimethylphenyl)methanol

Welcome to the technical support guide for the synthesis of cyclopropyl(2,5-dimethylphenyl)methanol. This resource is designed for researchers, scientists, and drug development professionals to address common challenges related to reagent stability and reaction execution. As a Senior Application Scientist, my goal is to provide not just protocols, but the underlying chemical reasoning to empower you to troubleshoot and optimize this synthesis effectively.

The primary route to synthesizing cyclopropyl(2,5-dimethylphenyl)methanol involves the nucleophilic addition of a cyclopropyl Grignard reagent to 2,5-dimethylbenzaldehyde. The success of this reaction is critically dependent on the quality and handling of these two key reagents.

Troubleshooting Guide

This section addresses specific experimental issues you may encounter. The advice provided is based on established principles of organometallic chemistry and practical laboratory experience.

Q1: My reaction yield is consistently low or I'm isolating only starting material. What are the likely causes?

A low or non-existent yield of the desired secondary alcohol is the most common issue, typically pointing to problems with the Grignard reagent.

Possible Cause 1: Inactive Grignard Reagent The most probable culprit is the degradation of the cyclopropylmagnesium bromide. Grignard reagents are potent nucleophiles and extremely strong bases, making them highly sensitive to protic sources and atmospheric exposure.[1][2]

• Moisture Contamination: The primary mode of failure is exposure to water. Even trace amounts of moisture in the glassware, solvent, or inert gas stream will rapidly quench the Grignard reagent by protonation, converting it into cyclopropane and rendering it useless for the desired C-C bond formation.[2][3] All glassware must be rigorously dried (e.g., oven-dried or flame-dried under vacuum), and anhydrous solvents are mandatory.[1][4]

• Air (Oxygen) Exposure: Oxygen can also degrade the Grignard reagent through an oxidation pathway, which can lead to a complex mixture of byproducts and reduce the concentration of the active reagent.[3] The reaction must be maintained under a positive pressure of an inert gas like argon or nitrogen.

Possible Cause 2: Inaccurate Reagent Stoichiometry If the concentration of your cyclopropylmagnesium bromide solution is unknown or lower than stated on the bottle, you may be adding a substoichiometric amount.

• Solution: The concentration of commercially available or freshly prepared Grignard reagents should always be verified by titration before use.[2] A common method is titration against a known concentration of I₂ or a solution of a weighable alcohol like menthol with a colorimetric indicator.

Possible Cause 3: Aldehyde Degradation While more stable than the Grignard reagent, 2,5-dimethylbenzaldehyde is sensitive to air and can oxidize to 2,5-dimethylbenzoic acid over time.[5] This acidic impurity will consume one equivalent of the Grignard reagent in a non-productive acid-base reaction, reducing the yield.

• Solution: Use 2,5-dimethylbenzaldehyde from a recently opened bottle stored under an inert atmosphere.[5] If you suspect oxidation, you can purify the aldehyde by distillation or flash chromatography.

Q2: The formation of my Grignard reagent (from cyclopropyl bromide and magnesium) fails to initiate. What should I do?

The formation of a Grignard reagent is a reaction occurring on the surface of the magnesium metal, which is often coated with a passivating layer of magnesium oxide (MgO).[6] This layer prevents the organic halide from reaching the metal surface, thus inhibiting the reaction.[6]

Troubleshooting Steps:

• Mechanical Activation: In a flask under inert gas, briefly and vigorously stir the magnesium turnings without solvent to physically break the oxide layer.

• Chemical Activation: Add a small crystal of iodine (I₂). The iodine reacts with the magnesium surface, exposing fresh, active metal. The characteristic brown color of the iodine will disappear upon reaction initiation.[1][6]

• Heat Activation: Gentle warming with a heat gun can often provide the activation energy needed to start the reaction. Apply heat locally and briefly. Once the reaction initiates (indicated by bubbling or a slight cloudiness), immediately remove the heat source, as the formation is highly exothermic.[4]

• Entrainment: Add a small amount of a pre-formed Grignard reagent to the flask to help initiate the reaction.

Q3: My TLC analysis shows the starting aldehyde is consumed, but there are multiple new spots and the desired product spot is weak. What's happening?

This pattern suggests the Grignard reagent was active but led to side reactions.

Possible Cause 1: Wurtz Coupling The Grignard reagent can couple with the unreacted cyclopropyl bromide starting material to form bicyclopropyl. This side reaction is more prevalent at higher temperatures.

• Solution: Ensure the addition of cyclopropyl bromide to the magnesium turnings is slow and controlled to maintain a moderate reaction temperature. Using a cooling bath might be necessary.[4]

Possible Cause 2: Enolization of the Aldehyde While less common with aldehydes than ketones, a bulky Grignard reagent can sometimes act as a base and deprotonate the α-carbon of a carbonyl compound if one exists.[2] In the case of 2,5-dimethylbenzaldehyde, there are no enolizable protons, so this specific side reaction is not a concern. However, if impurities with enolizable protons are present, this could be an issue.

Possible Cause 3: Impurities in the Aldehyde If the 2,5-dimethylbenzaldehyde starting material is impure, each carbonyl-containing impurity can react with the Grignard reagent, leading to a mixture of alcohol products.

• Solution: Verify the purity of the 2,5-dimethylbenzaldehyde by NMR or GC-MS before use.

Frequently Asked Questions (FAQs)

Q1: How should I properly handle and store cyclopropylmagnesium bromide?

Cyclopropylmagnesium bromide is air and moisture-sensitive.[7] It should be handled exclusively under an inert atmosphere (e.g., in a glovebox or using Schlenk line techniques).[8]

• Storage: Store the reagent in a tightly sealed, appropriate container (e.g., a Sure/Seal™ bottle) at 2-8°C.[9] Do not freeze, as this can cause the reagent to precipitate out of solution.

• Dispensing: Use a syringe or cannula to transfer the solution under a positive pressure of inert gas. Never pour it.

Q2: What are the signs of 2,5-dimethylbenzaldehyde degradation?

• Visual: The pure aldehyde is a liquid.[10] The presence of a significant amount of white crystalline solid could indicate oxidation to the carboxylic acid.

• Analytical: An IR spectrum will show a broad O-H stretch (around 3000 cm⁻¹) and a shift in the carbonyl peak if the carboxylic acid is present. An NMR spectrum will show the disappearance of the aldehydic proton (~9-10 ppm) and the appearance of a carboxylic acid proton (>10 ppm, often broad).

Q3: Why is THF or Diethyl Ether used as the solvent?

Ethereal solvents like tetrahydrofuran (THF) or diethyl ether are essential for two reasons:

• Solvation and Stabilization: The lone pairs of electrons on the ether oxygen coordinate to the magnesium atom, forming a stable complex.[1] This complex solubilizes the Grignard reagent and moderates its reactivity.

• Aprotic Nature: These solvents are aprotic (they do not have acidic protons), so they do not react with and destroy the Grignard reagent.[1][3]

Q4: Can I prepare the Grignard reagent in advance?

While possible, it is not recommended. Grignard reagents are not very stable over long periods and should be used as soon as possible after preparation.[8] If short-term storage is necessary, keep the solution under a dry argon atmosphere in a sealed flask in the refrigerator.[8] Always re-titrate the solution to confirm its concentration before use in a subsequent reaction.[2]

Data & Protocols

Reagent Properties and Storage

Reagent	Formula	Molecular Weight	Key Hazards	Storage Conditions
Cyclopropylmagnesium Bromide	C₃H₅BrMg	145.28 g/mol	Water-reactive, Air-sensitive, Flammable	2-8°C under inert gas (Argon or N₂)[9]
2,5-Dimethylbenzaldehyde	C₉H₁₀O	134.18 g/mol	Air-sensitive, Irritant	Room temperature under inert gas, away from light and oxidizing agents[5][11]

Experimental Workflow

Caption: Troubleshooting workflow for the Grignard synthesis.

Protocol 1: Synthesis of Cyclopropyl(2,5-dimethylphenyl)methanol

! IMPORTANT ! This reaction must be performed under a strictly anhydrous and inert atmosphere.

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a dropping funnel, and a condenser with a nitrogen/argon inlet.

• Grignard Reagent: In the flask, place a calculated amount of cyclopropylmagnesium bromide solution (e.g., 1.1 equivalents) in anhydrous THF. Cool the solution to 0°C using an ice-water bath.

• Aldehyde Addition: Dissolve 2,5-dimethylbenzaldehyde (1.0 equivalent) in anhydrous THF and add it to the dropping funnel. Add the aldehyde solution dropwise to the stirred Grignard solution, maintaining the internal temperature below 10°C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 1-2 hours, monitoring the reaction progress by TLC.

• Workup (Quenching): Cool the reaction mixture back to 0°C and slowly add a saturated aqueous solution of ammonium chloride (NH₄Cl) to quench the reaction and any unreacted Grignard reagent.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether or ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Titration of the Grignard Reagent (Iodine Method)

• Preparation: In a flame-dried flask under inert gas, place a precisely weighed amount of iodine (I₂) and dissolve it in anhydrous THF.

• Titration: Slowly add the Grignard reagent solution dropwise from a syringe to the stirring iodine solution at 0°C.

• Endpoint: The endpoint is reached when the characteristic dark brown/purple color of the iodine just disappears, indicating all I₂ has been consumed.

• Calculation: Record the volume of Grignard reagent added. The molarity can be calculated based on the 1:1 stoichiometry with iodine.[2] It is advisable to repeat the titration for accuracy.

References

• Sciencemadness Wiki. (2019, April 1). Grignard reagent. Available at: [Link]

• Quora. (2022, February 19). What are Grignard reagent preparation precautions during preparation?. Available at: [Link]

• Shenzhou Chemical. What are the uses, characteristics and advantages of 2,5-Dimethoxybenzaldehyde CAS 93-02-7?. Available at: [Link]

• Master Organic Chemistry. (2016, January 13). Synthesis Problems Involving Grignard Reagents. Available at: [Link]

• Wikipedia. Grignard reagent. Available at: [Link]

• Shenzhou Chemical. (2025, May 12). What are the uses, characteristics and advantages of 2,5-Dimethoxybenzaldehyde CAS 93-02-7?. Available at: [Link]

• BYJU'S. A Grignard reagent is an organomagnesium compound which can be described by the chemical formula 'R-Mg-X' where R refers to an alkyl or aryl group and X refers to a halogen. Available at: [Link]

• University of California, Irvine. Grignard Reaction. Available at: [Link]

• Chemistry Steps. (2019, December 9). Grignard Reaction in Organic Synthesis with Practice Problems. Available at: [Link]

• Ottokemi. Cyclopropylmagnesium bromide, 0.5 M in THF. Available at: [Link]

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• 11. News - What are the uses, characteristics and advantages of 2,5-Dimethoxybenzaldehyde CAS 93-02-7? [unilongmaterial.com]

Technical Support Center: Isolation and Purification of Cyclopropyl(2,5-dimethylphenyl)methanol

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers and drug development professionals in optimizing the work-up and isolation of cyclopropyl(2,5-dimethylphenyl)methanol (CAS: 78987-81-2)[1].

This secondary alcohol is typically synthesized via the nucleophilic addition of a Grignard reagent (e.g., 2,5-dimethylphenylmagnesium bromide) to cyclopropanecarboxaldehyde[2]. While the carbon-carbon bond formation is straightforward, the subsequent work-up is the most critical phase of the workflow. The magnesium alkoxide intermediate must be carefully protonated and partitioned to yield the pure secondary alcohol without triggering acid-catalyzed elimination, enolization reversal, or the formation of intractable emulsions[3][4].

Standardized Work-Up & Isolation Methodology

The following protocol represents a self-validating system designed to maximize yield and purity while mitigating common Grignard side-reactions.

Step 1: Controlled Quenching

• Upon completion of the Grignard reaction, immediately transfer the reaction flask to an ice-water bath and cool to 0 °C to control the exotherm[4].

• Slowly add a saturated aqueous solution of ammonium chloride (NH₄Cl) dropwise via an addition funnel[2].

• Continue addition until bubbling ceases and a white precipitate of magnesium salts begins to form[4].

Step 2: Liquid-Liquid Extraction

• Transfer the quenched biphasic mixture to a separatory funnel.

• Extract the aqueous layer with Ethyl Acetate (EtOAc) or Diethyl Ether (Et₂O) using a volumetric ratio of 3 x 50 mL per 100 mmol of theoretical yield[2].

• Vigorously shake and vent the funnel, then allow the phases to separate. Collect the upper organic layer.

Step 3: Washing & Desiccation

• Wash the combined organic layers sequentially with distilled water (to remove residual inorganic salts) and saturated NaCl (brine) to pre-dry the organic phase[5].

• Add anhydrous sodium sulfate (Na₂SO₄) to the organic layer. This is a self-validating step: continue adding the desiccant in small portions until the powder no longer clumps and flows freely like a "snow globe" when swirled[5].

• Filter the suspension to remove the hydrated salts.

Step 4: Concentration & Purification

• Concentrate the filtrate under reduced pressure using a rotary evaporator. Maintain the water bath at 30–35 °C to prevent thermal degradation of the product[4][5].

• Purify the resulting crude oil via flash column chromatography on silica gel, utilizing a step-gradient of Hexanes to Ethyl Acetate[2].

Experimental Workflow Visualization

Workflow for the isolation and purification of cyclopropyl(2,5-dimethylphenyl)methanol.

Quantitative Data & Reagent Parameters

To ensure reproducibility, adhere to the following physicochemical parameters during the work-up phase.

Parameter	Value / Metric	Scientific Rationale
Quench Temperature	0 °C	Suppresses exothermic degradation and limits side-reactions[4].
NH₄Cl pH Profile	~5.5	Mildly acidic; protonates the alkoxide without triggering dehydration[3].
Extraction Volumetric Ratio	3 x 50 mL per 100 mmol	Ensures >95% recovery based on the partition coefficient of secondary alcohols[2].
Rotary Evaporation Temp	30–35 °C	Prevents thermal degradation and preserves the cyclopropyl ring system[4].
Chromatography Gradient	100:0 to 90:10 (Hexanes:EtOAc)	Maximizes between non-polar biphenyls ( ~0.9) and the target alcohol ( ~0.3)[2].

Troubleshooting Guides & FAQs

Q1: Why must I use saturated ammonium chloride (NH₄Cl) instead of hydrochloric acid (HCl) for the initial quench? A1: NH₄Cl acts as a vital, mild proton source. It effectively neutralizes the magnesium alkoxide intermediate to form the desired secondary alcohol without creating a highly acidic environment[3]. If a strong acid like HCl is used, it can protonate the newly formed hydroxyl group, leading to the elimination of water and the formation of an undesired alkene byproduct[3][4]. Furthermore, strong acids can reverse the reaction via enolization of the starting aldehyde[4].

Q2: My liquid-liquid extraction has formed a thick, gelatinous emulsion. How do I break it? A2: Emulsions in Grignard work-ups are almost always caused by the precipitation of insoluble magnesium hydroxide (Mg(OH)₂) salts[4]. To resolve this, follow the logical pathway below:

Logical troubleshooting pathway for resolving emulsions during Grignard work-ups.

Note on Action 1: If adding 1M HCl to dissolve the salts, monitor the pH carefully to ensure the aqueous layer does not become overly acidic, which risks product dehydration[4].

Q3: NMR analysis of my crude product shows significant unreacted aldehyde. How can I remove it without running a column? A3: Unreacted aldehydes can be chemically removed during the liquid-liquid extraction phase. Wash the organic layer with a saturated aqueous solution of sodium bisulfite (NaHSO₃). The bisulfite reacts specifically with the aldehyde to form a water-soluble bisulfite adduct. This adduct partitions cleanly into the aqueous waste, leaving your cyclopropyl(2,5-dimethylphenyl)methanol in the organic phase.

Q4: I am detecting a highly non-polar impurity in my crude mixture. What is it, and how do I isolate my pure product? A4: The nature of the impurity depends on your starting materials. If you synthesized the compound using 2,5-dimethylphenylmagnesium bromide, the non-polar impurity is likely 2,2',5,5'-tetramethylbiphenyl, formed via Wurtz-type homocoupling of the Grignard reagent. Because this byproduct is highly non-polar, it will elute rapidly during silica gel chromatography. Flush your column with 100% hexanes to remove the biphenyl before switching to a 9:1 Hexanes:EtOAc gradient to elute the pure cyclopropyl(2,5-dimethylphenyl)methanol[2].

References

• Title : Facile Grignard Reaction Demonstration Using Molecular Sieved Dried Solvent Source : ACS Chemical Health & Safety URL :[Link]

• Title : What is the role of ammonium chloride in the workup of a Grignard reaction? Source : Chemistry Stack Exchange URL :[Link]

Sources

• 1. a-Cyclopropyl-2,5-dimethylbenzenemethanol [sigmaaldrich.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

assessing the purity of synthesized cyclopropyl(2,5-dimethylphenyl)methanol by HPLC and GC-MS

As a Senior Application Scientist, selecting the optimal analytical technique for assessing the purity of synthetic intermediates is a critical decision that directly impacts downstream pharmaceutical development. Cyclopropyl(2,5-dimethylphenyl)methanol (CAS: 78987-81-2) [1] is a highly specific secondary alcohol featuring a sterically demanding cyclopropyl ring and an electron-rich 2,5-dimethylphenyl moiety.

Depending on the synthetic route—often a Grignard addition of cyclopropylmagnesium bromide to 2,5-dimethylbenzaldehyde, or the reduction of the corresponding ketone—the impurity profile will vary drastically. Expected impurities include unreacted precursors, ring-opened aliphatic byproducts, and over-oxidation artifacts.

This guide provides an objective, data-driven comparison of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) for the purity assessment of this compound, detailing the causality behind method development and providing self-validating protocols.

Physicochemical Rationale for Analytical Selection

To build a robust analytical method, we must first deconstruct the analyte’s physicochemical properties:

• Chromophore Presence: The 2,5-dimethylphenyl group provides strong

  transitions, making the compound highly UV-active. This enables highly sensitive, non-destructive detection via HPLC-UV at 210 nm and 254 nm[2].

• Volatility & Thermal Stability: With a molecular weight of 176.25 g/mol , this secondary alcohol is sufficiently volatile for gas-phase separation. However, secondary cyclopropyl carbinols are prone to thermal dehydration or ring-opening rearrangements at elevated temperatures[3]. Therefore, GC-MS requires precise thermal control in the injection port to prevent the formation of analytical artifacts.

Analytical workflow for selecting HPLC vs. GC-MS in purity assessment.

Methodology 1: HPLC-UV (The Gold Standard for Quantitative Assay)

HPLC is the preferred method for determining the absolute purity (assay) of pharmaceutical intermediates due to its superior precision, reproducibility, and lack of thermal degradation risks[4].

Causality in Method Design: We utilize a C18 reverse-phase column because the hydrophobic 2,5-dimethylphenyl group interacts strongly with the stationary phase, while the polar hydroxyl group ensures rapid mass transfer with the aqueous mobile phase. A gradient elution is employed to sharply resolve the main peak from closely eluting polar impurities (e.g., unreacted benzaldehyde).

Step-by-Step Protocol & System Validation

• Mobile Phase Preparation:

  • Solvent A: 0.1% Formic Acid in Ultrapure Water (Buffer suppresses the ionization of any trace acidic impurities, sharpening peak shapes).

  • Solvent B:5[5]. High purity is mandatory to prevent baseline drift during the gradient run.

• Chromatographic Conditions:

  • Column: C18 (250 mm × 4.6 mm, 5 µm particle size).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C (Maintains consistent solvent viscosity).

  • Gradient Program: 0–5 min (40% B), 5–15 min (linear ramp to 90% B), 15–20 min (hold at 90% B), 20–25 min (re-equilibration at 40% B).

  • Detection: Diode Array Detector (DAD) extracting at 210 nm (universal

    -bond detection) and 254 nm (aromatic specificity).

• Sample Preparation: Dissolve the synthesized product to a concentration of 1.0 mg/mL in Acetonitrile. Filter through a 0.22 µm PTFE syringe filter.

• Self-Validating System Suitability: Before sample analysis, inject a standard solution. The system is only valid if the tailing factor of the main peak is

  , the theoretical plate count is , and the Relative Standard Deviation (RSD) of five replicate injections is .

Methodology 2: GC-MS (The Engine for Impurity Identification)

While HPLC excels at quantification,6[6].

Causality in Method Design: Electron Ionization (EI) at 70 eV provides a hard fragmentation pattern. For cyclopropyl(2,5-dimethylphenyl)methanol, we expect a distinct molecular ion

, followed by an -cleavage loss of the cyclopropyl radical to yield a highly stable acylium-like fragment at . This specific fragmentation allows us to differentiate the target compound from ring-opened isomers (e.g., propyl derivatives) which fragment differently.

Step-by-Step Protocol & System Validation

• Instrument Setup: GC coupled with a single quadrupole Mass Spectrometer.

• Column Selection: HP-5MS (30 m × 0.25 mm ID, 0.25 µm film thickness). The 5% phenyl methyl siloxane phase provides excellent separation for aromatic alcohols.

• Thermal Programming:

  • Inlet Temperature: 220°C. (Critical Causality: Standard 250°C inlets can cause thermal dehydration of the secondary alcohol into an alkene artifact. Lowering to 220°C preserves molecular integrity).

  • Carrier Gas: High-purity Helium at a constant flow of 1.0 mL/min.

  • Oven Program: Initial 80°C (hold 2 min), ramp at 15°C/min to 280°C (hold 5 min).

• MS Conditions: EI mode (70 eV). Scan range: 40–350 m/z. Source temperature: 230°C.

• Sample Preparation: Dilute the synthesized product to 0.1 mg/mL in Dichloromethane (DCM).

• Self-Validating System Suitability: Verify the air/water background (m/z 18, 28, 32) is

  of the total ion chromatogram (TIC) baseline to ensure system vacuum integrity. The resolution between the analyte and any known precursor ketone must be .

Comparative Performance Data

To objectively compare these methodologies, the following table summarizes the performance metrics validated during routine purity assessments of aryl cyclopropyl synthetic intermediates[2],[7].

Analytical Parameter	HPLC-UV (Reverse Phase)	GC-EI-MS (Capillary)
Primary Application	High-precision quantitative assay	Impurity identification & structural elucidation
Detection Mechanism	UV Absorbance (210 nm / 254 nm)	Mass-to-charge ratio ( ) fragmentation
Sample Volatility	Not required	Required (Must vaporize °C)
Thermal Stability Risk	None (Analyzed at 30°C)	Moderate (Risk of dehydration in injector port)
Limit of Detection (LOD)	µg/mL	µg/mL (in SIM mode)
Run Time	25 minutes	minutes
Impurity Identification	Relies on retention time matching	High confidence via mass spectral libraries

Conclusion & Best Practices

For the comprehensive purity assessment of cyclopropyl(2,5-dimethylphenyl)methanol, neither technique should be used in isolation during early process development.

• Use GC-MS to map the chemical landscape of the reaction, identifying unreacted starting materials, homocoupling artifacts, and solvent residues.

• Once the impurity profile is structurally understood, transition to HPLC-UV as the primary workhorse for routine batch release, yield calculations, and quantitative assay validation, as it eliminates the risk of thermally induced degradation artifacts.

References

Sources

• 1. CAS 78987-81-2 | Cyclopropyl(2,5-dimethylphenyl)methanol,≥95% - Howei - Life Science Product & Service Solutions Provider [howeipharm.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 1-Cyclopropylethanol | C5H10O | CID 79104 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Methanol for HPLC, gradient grade, = 99.9 67-56-1 [sigmaaldrich.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. lcms.cz [lcms.cz]

A Comparative Guide to the Cross-Validation of Analytical Methods for the Characterization of Cyclopropyl(2,5-dimethylphenyl)methanol

In the landscape of pharmaceutical development, the rigorous characterization of novel chemical entities is paramount. Cyclopropyl(2,5-dimethylphenyl)methanol, a key intermediate in the synthesis of various pharmaceutical agents, demands a robust analytical control strategy to ensure its identity, purity, and quality. This guide provides an in-depth comparison of analytical methodologies for its characterization, culminating in a detailed protocol for the cross-validation of these methods. Our objective is to equip researchers, scientists, and drug development professionals with the technical insights and practical frameworks necessary for reliable and reproducible analytical testing.

The principles outlined herein are grounded in the harmonized guidelines of the International Council for Harmonisation (ICH), particularly ICH Q2(R2), which emphasizes that the objective of validating an analytical procedure is to demonstrate its fitness for the intended purpose.[1][2] This guide will delve into the practical application of these principles, focusing on a multi-faceted approach to analytical method validation and comparison.

Foundational Analytical Techniques for Characterization

A comprehensive understanding of cyclopropyl(2,5-dimethylphenyl)methanol requires the application of orthogonal analytical techniques, each providing unique and complementary information. For the purpose of this guide, we will focus on Gas Chromatography (GC) for quantitative purity analysis and Nuclear Magnetic Resonance (NMR) Spectroscopy for definitive structural elucidation.

Gas Chromatography (GC) for Purity and Volatile Impurity Profiling

Gas chromatography is an ideal technique for the analysis of volatile and semi-volatile compounds, making it well-suited for cyclopropyl(2,5-dimethylphenyl)methanol.[3][4] Its high resolving power allows for the separation and quantification of the active pharmaceutical ingredient (API) from process-related impurities and residual solvents.

Causality of Experimental Choices:

• Column Selection: A non-polar column, such as one with a 5% phenyl methylpolysiloxane stationary phase (e.g., HP-5ms), is chosen due to the relatively non-polar nature of the analyte. This ensures good peak shape and resolution based on the boiling points of the separated compounds.

• Injection Mode: A split injection is employed to prevent column overloading with a concentrated sample, ensuring sharp peaks and accurate quantification.

• Temperature Programming: A temperature gradient is essential for eluting a range of compounds with varying volatilities within a reasonable timeframe, from low-boiling residual solvents to the higher-boiling API and related impurities.

• Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID).

• Sample Preparation: Accurately weigh approximately 50 mg of cyclopropyl(2,5-dimethylphenyl)methanol and dissolve in 50 mL of dichloromethane to create a 1.0 mg/mL solution.

• GC Conditions:

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Inlet Temperature: 250°C.

  • Injection Volume: 1 µL.

  • Injection Mode: Split (50:1 ratio).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp 1: Increase to 200°C at 15°C/min.

    • Ramp 2: Increase to 280°C at 25°C/min, hold for 5 minutes.

  • Detector: FID at 300°C.

• Data Analysis: Integrate all peaks in the chromatogram. Calculate the area percentage of the main peak to determine the purity of the sample.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

NMR spectroscopy is the gold standard for the unambiguous determination of molecular structure.[5][6] It provides detailed information about the chemical environment of each atom, confirming the connectivity and stereochemistry of cyclopropyl(2,5-dimethylphenyl)methanol.[7][8]

Causality of Experimental Choices:

• Solvent Selection: Deuterated chloroform (CDCl₃) is a common choice for non-polar to moderately polar organic compounds as it effectively dissolves the analyte and its signal does not interfere with the regions of interest in the ¹H NMR spectrum.

• Spectrometer Field Strength: A higher field strength (e.g., 400 MHz or greater) provides better signal dispersion, which is crucial for resolving complex spin-spin coupling patterns and overlapping signals, particularly in the aromatic region.[9]

• 2D NMR Experiments: Techniques like COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) are employed to establish proton-proton and proton-carbon correlations, respectively, which are essential for assigning all signals and confirming the molecule's complete structure.[9]

• Instrumentation: NMR spectrometer operating at a field strength of 400 MHz or higher.

• Sample Preparation: Dissolve approximately 10-20 mg of the sample in 0.7 mL of deuterated chloroform (CDCl₃).

• Acquisition:

  • ¹H NMR: Acquire a one-dimensional proton spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio. The spectral width should typically cover a range of -2 to 12 ppm.

  • ¹³C NMR: Acquire a one-dimensional carbon spectrum. Techniques like DEPT (Distortionless Enhancement by Polarization Transfer) can be used to differentiate between CH, CH₂, and CH₃ groups.[5]

  • 2D NMR (if required for complex structures): Perform COSY and HSQC experiments to establish connectivity.

• Data Analysis: Process the spectra (Fourier transform, phase correction, and baseline correction). Integrate the ¹H NMR signals to determine the relative number of protons. Assign all chemical shifts and coupling constants to the corresponding atoms in the proposed structure.

Cross-Validation of Analytical Methods: A Framework for Comparability

Cross-validation is the process of comparing two distinct analytical methods to demonstrate that they provide equivalent results.[10][11] This is a critical step when, for instance, a new analytical method is proposed to replace an existing one, or when results from different techniques need to be correlated. In this guide, we will outline the cross-validation of a newly developed High-Performance Liquid Chromatography (HPLC) method against the established GC method for the purity determination of cyclopropyl(2,5-dimethylphenyl)methanol.

The FDA and ICH guidelines provide the framework for such a comparison, emphasizing that the validation parameters of both methods should be assessed for comparability.[10][12][13]

High-Performance Liquid Chromatography (HPLC) Method Development

HPLC is a versatile and widely used technique in the pharmaceutical industry for purity and assay determination.[14][15][16] A reversed-phase HPLC method is developed for the analysis of cyclopropyl(2,5-dimethylphenyl)methanol.

• Instrumentation: An HPLC system with a UV detector.

• Sample Preparation: Prepare a 0.5 mg/mL solution of the analyte in acetonitrile.

• HPLC Conditions:

  • Column: C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase A: Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: Start with 50% B, increase to 95% B over 15 minutes, hold for 5 minutes, then return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection: UV at 254 nm.

• Data Analysis: Integrate all peaks and calculate the area percentage of the main peak.

Cross-Validation Protocol: GC vs. HPLC for Purity

The objective of this cross-validation is to demonstrate that the newly developed HPLC method provides purity results that are comparable to the established GC method.

Step 1: Define Acceptance Criteria

Based on ICH Q2(R2) guidelines, the acceptance criteria for the comparison should be pre-defined.[2][12] For purity analysis, the difference in the average purity value obtained from the two methods should not exceed a specified limit, typically ±2.0%. The precision of each method, expressed as the Relative Standard Deviation (%RSD), should also be within an acceptable range, often ≤2.0%.[12]

Step 2: Sample Selection

Select at least three batches of cyclopropyl(2,5-dimethylphenyl)methanol with varying levels of purity, if available. This will ensure the comparison is valid over a range of expected results.

Step 3: Experimental Execution

• Analyze each of the selected batches in triplicate using both the validated GC method and the new HPLC method.

• Ensure that the same analyst performs the analyses on the same day, if possible, to minimize variability.

• Record all raw data and chromatograms.

Step 4: Data Evaluation and Comparison

• Calculate the average purity and the %RSD for each batch from the triplicate injections for both the GC and HPLC methods.

• For each batch, calculate the difference between the average purity obtained by the HPLC method and the GC method.

• Compare the results against the pre-defined acceptance criteria.

Workflow for Analytical Method Cross-Validation

Caption: Workflow for the cross-validation of GC and HPLC methods.

Comparative Data Summary

The following tables present hypothetical yet realistic data from the validation and cross-validation of the GC and HPLC methods for the purity determination of cyclopropyl(2,5-dimethylphenyl)methanol.

Table 1: Method Validation Parameters

Parameter	Gas Chromatography (GC)	High-Performance Liquid Chromatography (HPLC)	Acceptance Criteria
Linearity (r²)	0.9995	0.9998	≥ 0.999
Accuracy (% Recovery)	99.5% - 101.2%	99.8% - 100.9%	98.0% - 102.0%
Precision (%RSD)	0.85%	0.65%	≤ 2.0%
Specificity	No interference from blank/placebo	No interference from blank/placebo	Specific to analyte
LOD	0.01%	0.01%	Reportable
LOQ	0.03%	0.03%	Reportable

Table 2: Cross-Validation Results

Batch ID	Avg. Purity by GC (%)	Avg. Purity by HPLC (%)	Difference (HPLC - GC)	Meets Acceptance Criteria (< 2.0%)?
Batch A	99.52	99.68	+0.16	Yes
Batch B	98.75	98.90	+0.15	Yes
Batch C	99.21	99.05	-0.16	Yes

The data presented in Table 2 demonstrates that the difference in purity results between the two methods is well within the pre-defined acceptance criterion of ±2.0%, thus successfully cross-validating the HPLC method against the GC method.

Overall Characterization Workflow

Sources

• 1. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. database.ich.org [database.ich.org]
• 3. purdue.edu [purdue.edu]
• 4. peakscientific.com [peakscientific.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. azolifesciences.com [azolifesciences.com]
• 7. use of nmr in structure ellucidation | PDF [slideshare.net]
• 8. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
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• 10. fda.gov [fda.gov]
• 11. Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 13. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
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